Cas no 921627-20-5 (Phosphoric acid, cyano(2-methylphenyl)methyl diethyl ester)

• Product name: Phosphoric acid, cyano(2-methylphenyl)methyl diethyl ester
• CAS No: 921627-20-5
• MF: C₁₃H₁₈NO₄P
• MW: 283.26012
• CID: 743682
• PubChem ID: 71422138

Phosphoric acid, cyano(2-methylphenyl)methyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, cyano(2-methylphenyl)methyl diethyl ester
• [cyano-(2-methylphenyl)methyl] diethyl phosphate
• 921627-20-5
• Cyano(2-methylphenyl)methyl diethyl phosphate
• DTXSID40841176

• Inchi： InChI=1S/C13H18NO4P/c1-4-16-19(15,17-5-2)18-13(10-14)12-9-7-6-8-11(12)3/h6-9,13H,4-5H2,1-3H3
• InChI Key： HWJQFXMUPDPBAE-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC(C#N)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 283.09734505g/mol
• Monoisotopic Mass: 283.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų